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AEG-41174 Profile Summary

The table below summarizes the key characteristics of AEG-41174 identified in the search results.

Property Description

Molecular Formula C₁₈H₁₈N₄O [1]

Molecular Weight 306.36 g/mol [1]

Primary Targets Janus kinase 2 (JAK2), Bcr-Abl [1] [2]

Secondary Target FLT3 (potential, based on structural similarities) [1]

Mechanism Non-ATP competitive tyrosine kinase inhibitor [1] [2]

Clinical Status Phase 1 clinical trials (as of a 2019 source) [2]

Solubility Soluble in DMSO; not soluble in water [1]

Known Mechanisms and Experimental Context

AEG-41174 is a novel small molecule researched for its potential in treating hematological malignancies. Its

non-ATP competitive mechanism is a key differentiator, potentially allowing it to overcome resistance to
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older ATP-competitive inhibitors like imatinib and nilotinib [1].

The following diagram illustrates its primary mechanism of action and the signaling pathways it impacts.
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Cross-Reactivity Data and Profiling Services

As the specific cross-reactivity panel for AEG-41174 is not available in the search results, the information

below outlines the standard methodologies used to generate such data, which is crucial for the objective

comparison you require.

Methodology for Kinase Profiling

Broad kinase screening is essential for identifying selective inhibitors and assessing off-target effects that

could cause adverse events [3]. The following diagram outlines a typical workflow for generating cross-

reactivity data.
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Reaction Biology, a contract research organization, offers one of the largest kinase panels in the industry,

profiling over 700 kinases [3]. They provide IC₅₀-based profiling, which is critical for accurately

comparing the potency and selectivity of different kinase inhibitors [3].

How to Obtain the Missing Data

To create the comprehensive comparison guide you require, consider these practical steps:

Contact Specialty Suppliers: Reach out to companies like MedKoo Biosciences (which lists AEG-
41174 for research use) to inquire if any kinase profiling data is available from their internal studies or
from other researchers [4].

Utilize Profiling Services: Engage a CRO like Reaction Biology to profile AEG-41174 against their
broad kinome panel. This would generate the exact quantitative dataset you need [3].

Search Scientific Literature: Perform a detailed search on platforms like PubMed for any published
studies that might have included AEG-41174 in a kinase panel, even if only a limited one.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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